molecular formula C13H18O2 B8435374 3-(4-Methylcyclohexyloxy)phenol

3-(4-Methylcyclohexyloxy)phenol

Cat. No.: B8435374
M. Wt: 206.28 g/mol
InChI Key: NBEIXYZJLUXORG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Methylcyclohexyloxy)phenol is a useful research compound. Its molecular formula is C13H18O2 and its molecular weight is 206.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H18O2

Molecular Weight

206.28 g/mol

IUPAC Name

3-(4-methylcyclohexyl)oxyphenol

InChI

InChI=1S/C13H18O2/c1-10-5-7-12(8-6-10)15-13-4-2-3-11(14)9-13/h2-4,9-10,12,14H,5-8H2,1H3

InChI Key

NBEIXYZJLUXORG-UHFFFAOYSA-N

Canonical SMILES

CC1CCC(CC1)OC2=CC=CC(=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a four necked flask (2 L) sufficiently dried, substituted with nitrogen, and equipped with a dropping funnel, Dimroth condenser tube, thermometer and stirring blade, resorcinol (110 g, 1.0 mol), 4-methylcyclohexanol (114 g, 1.0 mol) and triphenylphosphine (393 g, 1.5 mol) were dissolved in dried tetrahydrofuran (500 ml) under a nitrogen gas stream, and a mixed solution of diisopropyl azodicarboxylate (269 g, 1.3 mol) and dried tetrahydrofuran (400 ml) was dropped for 1 hour while cooling with iced saline solution. Next, it was stirred at room temperature for 12 hours. After the reaction terminated, 30% hydrogen peroxide (200 ml) was dropped through the dropping funnel for 10 minutes, then the reaction solution was dissolved in 2 L toluene, and washed three times with 1 L water. Toluene was distilled away by evaporation, and the residue was purified by column chromatography using hexane and ethyl acetate as developing solvents, to obtain a red brown objective product (hereinafter, referred to as R-2A) (45.0 g, 22% yield, 97% GC purity).
Quantity
110 g
Type
reactant
Reaction Step One
Quantity
114 g
Type
reactant
Reaction Step One
Quantity
393 g
Type
reactant
Reaction Step One
Quantity
269 g
Type
reactant
Reaction Step Two
Quantity
400 mL
Type
solvent
Reaction Step Two
Quantity
500 mL
Type
solvent
Reaction Step Three

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